2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: (E)-1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H15NO2/c18-16(8-7-15-6-3-11-19-15)17-10-9-13-4-1-2-5-14(13)12-17/h1-8,11H,9-10,12H2/b8-7+
• InChI Key: DDGHLHGGZLYHOR-BQYQJAHWSA-N
• Isomeric SMILES: C1CN(CC2=CC=CC=C21)C(=O)/C=C/C3=CC=CO3
• SMILES: C1CN(CC2=CC=CC=C21)C(=O)C=CC3=CC=CO3

Description

2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline, also known as FAIQ, is a synthetic molecule that has gained attention in the scientific community due to its potential applications in various fields such as medicine and biochemistry. FAIQ has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism of Action

2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline is known to exert its effects through the inhibition of certain enzymes and receptors in the body. Specifically, 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline has a number of biochemical and physiological effects on the body. 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease, and has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline has a number of advantages and limitations for laboratory experiments. One of the main advantages of 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline is that it is a synthetic molecule, which means that it can be easily produced in large quantities. Additionally, 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline is relatively stable and can be stored for long periods of time. However, one of the main limitations of 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline is that it is a relatively new molecule, and its effects on the body are not yet fully understood.

Future Directions

There are a number of future directions for research on 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline. One area of research that is currently being explored is the potential use of 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline as a therapeutic agent for the treatment of cancer. Additionally, research is also being conducted on the potential use of 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline as a tool for studying the role of acetylcholine in the brain. Finally, future research may also focus on improving the synthesis of 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline to make it more efficient and cost-effective.

Synthesis Methods

2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline can be synthesized through a multistep process involving the reaction of 2-furylacrylic acid with tetrahydroisoquinoline in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain pure 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline.

Scientific Research Applications

2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline has been studied extensively for its potential applications in various fields of science. One of the most promising applications of 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline is in the field of medicinal chemistry. Studies have shown that 2-[3-(2-Furyl)acryloyl]-1,2,3,4-tetrahydroisoquinoline has potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.